molecular formula C13H15BrN4O B8320252 2-Amino-5-bromo-N-[3-(1H-imidazol-1-yl)propyl]benzamide

2-Amino-5-bromo-N-[3-(1H-imidazol-1-yl)propyl]benzamide

Cat. No.: B8320252
M. Wt: 323.19 g/mol
InChI Key: MMGRTCGXWQJVQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-5-bromo-N-[3-(1H-imidazol-1-yl)propyl]benzamide is a useful research compound. Its molecular formula is C13H15BrN4O and its molecular weight is 323.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H15BrN4O

Molecular Weight

323.19 g/mol

IUPAC Name

2-amino-5-bromo-N-(3-imidazol-1-ylpropyl)benzamide

InChI

InChI=1S/C13H15BrN4O/c14-10-2-3-12(15)11(8-10)13(19)17-4-1-6-18-7-5-16-9-18/h2-3,5,7-9H,1,4,6,15H2,(H,17,19)

InChI Key

MMGRTCGXWQJVQD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Br)C(=O)NCCCN2C=CN=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 9.68 g of 5-bromoisatoic anhydride, 5.0 g of 1H-imidazol-1-propanamine and 75 ml of ethanol was stirred at room temperature for 20 hours and concentrated. The residue was washed onto a filter with ethanol and washed with ether for the desired product, mp 154°-156° C.
Quantity
9.68 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

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